Cas no 2127388-17-2 (4-(1E)-2-(4-{(tert-butoxy)carbonylamino}phenyl)diazen-1-ylbenzoic acid)

• Product Name: 4-(1E)-2-(4-{(tert-butoxy)carbonylamino}phenyl)diazen-1-ylbenzoic acid
• CAS No: 2127388-17-2
• MF: C₁₈H₁₉N₃O₄
• MW: 341.361164331436
• CID: 5654641
• PubChem ID: 165900827
• Update Time: 2025-05-26

4-(1E)-2-(4-{(tert-butoxy)carbonylamino}phenyl)diazen-1-ylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2127388-17-2
• EN300-27730216
• 4-[(1E)-2-(4-{[(tert-butoxy)carbonyl]amino}phenyl)diazen-1-yl]benzoic acid
• 4-(1E)-2-(4-{(tert-butoxy)carbonylamino}phenyl)diazen-1-ylbenzoic acid

• Inchi： 1S/C18H19N3O4/c1-18(2,3)25-17(24)19-13-8-10-15(11-9-13)21-20-14-6-4-12(5-7-14)16(22)23/h4-11H,1-3H3,(H,19,24)(H,22,23)/b21-20+
• InChI Key： SCGMFDLNNDOHCJ-QZQOTICOSA-N
• SMILES： O(C(NC1C=CC(=CC=1)/N=N/C1C=CC(C(=O)O)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 341.13755610g/mol
• Monoisotopic Mass: 341.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 100Ų

Additional information on 4-(1E)-2-(4-{(tert-butoxy)carbonylamino}phenyl)diazen-1-ylbenzoic acid

Introduction to 4-(1E)-2-(4-{(tert-butoxy)carbonylamino}phenyl)diazen-1-ylbenzoic acid (CAS No. 2127388-17-2)

4-(1E)-2-(4-{(tert-butoxy)carbonylamino}phenyl)diazen-1-ylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2127388-17-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the diazo derivative class, characterized by its unique structural and functional properties, which make it a promising candidate for various applications in medicinal chemistry and drug development.

The molecular structure of 4-(1E)-2-(4-{(tert-butoxy)carbonylamino}phenyl)diazen-1-ylbenzoic acid consists of a benzoic acid core substituted with a diazo group and an amino-substituted phenyl ring. The presence of the tert-butoxy carbonyl group enhances the stability and reactivity of the compound, making it particularly useful in synthetic chemistry and as an intermediate in the synthesis of more complex molecules. This structural motif is reminiscent of many biologically active compounds, suggesting potential therapeutic applications.

In recent years, there has been a surge in research focused on diazo compounds due to their versatility in organic synthesis and their role as key intermediates in the development of novel pharmaceuticals. The diazo group, in particular, is known for its ability to participate in various chemical reactions, including coupling reactions, cycloadditions, and rearrangements, which are pivotal in constructing complex molecular architectures. The benzoic acid moiety further contributes to the compound's solubility and bioavailability, making it an attractive scaffold for drug design.

One of the most compelling aspects of 4-(1E)-2-(4-{(tert-butoxy)carbonylamino}phenyl)diazen-1-ylbenzoic acid is its potential application in the synthesis of bioactive molecules. Researchers have been exploring its utility as a precursor for developing new antibiotics, anti-inflammatory agents, and even anticancer drugs. The amino-substituted phenyl ring provides a site for further functionalization, allowing chemists to tailor the compound's properties to specific biological targets. This flexibility has made it a valuable tool in medicinal chemistry.

The tert-butoxy carbonyl group not only stabilizes the diazo moiety but also serves as a protecting group for the amino functionality. This dual role makes it particularly useful in multi-step synthetic routes where selective protection and deprotection are required. The ability to manipulate these functional groups with precision has enabled researchers to develop sophisticated synthetic strategies that can be applied to other complex molecules.

Recent studies have highlighted the importance of diazo compounds in the development of photodynamic therapy agents. The excited state properties of diazo derivatives can be harnessed to generate reactive oxygen species that are toxic to cancer cells. 4-(1E)-2-(4-{(tert-butoxy)carbonylamino}phenyl)diazen-1-ylbenzoic acid, with its extended conjugation system and tunable electronic properties, could potentially serve as a precursor for such therapeutic agents. Its ability to absorb light at specific wavelengths makes it an ideal candidate for designing photosensitizers that can be activated by external stimuli such as light or magnetic fields.

The benzoic acid component of this compound also contributes to its potential biological activity by providing a hydrophilic moiety that enhances solubility and interaction with biological targets. Benzoic acid derivatives are well-known for their antimicrobial and anti-inflammatory properties, which have been exploited in various therapeutic contexts. By incorporating this motif into 4-(1E)-2-(4-{(tert-butoxy)carbonylamino}phenyl)diazen-1-ylbenzoic acid, researchers aim to leverage these known properties while exploring new applications.

The synthesis of 4-(1E)-2-(4-{(tert-butoxy)carbonylamino}phenyl)diazen-1-ylbenzoic acid involves several key steps that highlight its complexity and the sophistication of modern synthetic methodologies. The introduction of the diazo group requires careful control of reaction conditions to prevent unwanted side reactions. Additionally, the protection and deprotection of functional groups must be carried out under conditions that maintain the integrity of the overall molecular structure.

One notable aspect of this compound's synthesis is its reliance on high-purity starting materials and reagents. Impurities can significantly impact the yield and quality of the final product, making it essential for chemists to use rigorously characterized materials. Advances in analytical techniques have made it possible to monitor reactions in real-time, allowing for precise control over reaction parameters.

The growing interest in green chemistry has also influenced the synthesis of 4-(1E)-2-(4-{(tert-butoxy)carbonylamino}phenyl)diazen-1-ylbenzoic acid. Researchers are increasingly seeking out synthetic routes that minimize waste and reduce environmental impact. Solvent-free reactions, catalytic methods, and microwave-assisted synthesis are just a few examples of how modern techniques are being employed to make chemical processes more sustainable.

In conclusion,4-(1E)-2-(4-{(tert-butoxy)carbonylamino}phenyl)diazen-1-ylbenzoic acid (CAS No. 2127388-17-2) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceuticals. Its unique combination of functional groups makes it a versatile intermediate with potential applications across multiple therapeutic areas. As research continues to uncover new ways to utilize this compound, it is likely that its importance will only continue to grow.